Cas no 2006968-39-2 ({bicyclo2.2.2octan-2-yl}methanethiol)

• Product Name: {bicyclo2.2.2octan-2-yl}methanethiol
• CAS No: 2006968-39-2
• MF: C₉H₁₆S
• MW: 156.288341522217
• CID: 6273501
• PubChem ID: 87760976
• Update Time: 2025-05-28

{bicyclo2.2.2octan-2-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {bicyclo2.2.2octan-2-yl}methanethiol
• SCHEMBL4993504
• EN300-1289323
• 2006968-39-2
• {bicyclo[2.2.2]octan-2-yl}methanethiol

• Inchi： 1S/C9H16S/c10-6-9-5-7-1-3-8(9)4-2-7/h7-10H,1-6H2
• InChI Key： PUHFFRZYQXRODL-UHFFFAOYSA-N
• SMILES： SCC1CC2CCC1CC2

Computed Properties

• Exact Mass: 156.09727168g/mol
• Monoisotopic Mass: 156.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on {bicyclo2.2.2octan-2-yl}methanethiol

Comprehensive Overview of {bicyclo[2.2.2]octan-2-yl}methanethiol (CAS No. 2006968-39-2)

{bicyclo[2.2.2]octan-2-yl}methanethiol (CAS No. 2006968-39-2) is a specialized organic compound featuring a unique bicyclic structure combined with a thiol functional group. This compound has garnered significant attention in recent years due to its potential applications in fragrance chemistry, pharmaceutical intermediates, and material science. Its distinct molecular architecture, characterized by the rigid bicyclo[2.2.2]octane framework, offers exceptional stability and reactivity, making it a valuable building block in synthetic chemistry.

The thiol group (-SH) in {bicyclo[2.2.2]octan-2-yl}methanethiol is particularly noteworthy, as it enables diverse chemical transformations, including nucleophilic substitutions and metal coordination. Researchers have explored its utility in creating high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable and functional materials. Recent studies highlight its role in flavor and fragrance formulations, where its robust structure contributes to long-lasting olfactory profiles.

In the context of green chemistry, {bicyclo[2.2.2]octan-2-yl}methanethiol has been investigated as a catalyst ligand or crosslinking agent due to its low toxicity and environmental compatibility. This aligns with the industry's shift toward eco-friendly synthesis and renewable feedstocks. Additionally, its potential in drug discovery has been highlighted, with researchers leveraging its scaffold to design novel enzyme inhibitors and therapeutic agents.

From a commercial perspective, the compound's scarcity and high purity requirements have driven interest in scalable synthesis methods. Innovations in flow chemistry and microwave-assisted reactions have been proposed to optimize its production. Furthermore, its compatibility with click chemistry protocols makes it a candidate for bioconjugation and nanomaterial functionalization, addressing trends in precision medicine and diagnostic imaging.

As the scientific community continues to explore {bicyclo[2.2.2]octan-2-yl}methanethiol, its versatility positions it at the intersection of cutting-edge research and industrial innovation. Whether in advanced material design or life sciences, this compound exemplifies the synergy between structural ingenuity and functional adaptability.